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Compound of Interest

Compound Name: MM 77 dihydrochloride

Cat. No.: B1146670 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: MM 77 dihydrochloride is a potent and selective antagonist of the 5-HT1A

receptor, demonstrating anxiolytic-like activity.[1][2] These application notes provide a detailed

protocol for the intraperitoneal (IP) injection of MM 77 dihydrochloride in a research setting,

specifically tailored for murine models. The following sections outline the necessary materials,

solution preparation, and administration protocol, along with important safety considerations.

Due to the limited availability of public data on specific dosages and toxicity of MM 77
dihydrochloride, researchers are strongly advised to conduct dose-finding and toxicity studies

prior to commencing large-scale experiments.

Compound Information
Property Value Source

Molecular Formula C19H27N3O3.2HCl [3]

Molecular Weight 418.36 g/mol [3]

CAS Number 159187-70-9 [3][4]

Biological Activity
Potent and selective 5-HT1A

receptor antagonist
[1][2][3]

Purity >98% [5]
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Solubility Data
Solvent Solubility Notes Source

DMSO 31.38 mg/mL - [3]

Water No data available - [4]

For in vivo applications, a common practice is to first dissolve the compound in a minimal

amount of DMSO and then dilute it with a suitable vehicle such as saline or PBS to the final

desired concentration. It is recommended to warm the solution gently (e.g., at 37°C) and use

an ultrasonic bath to aid dissolution.[5]

Experimental Protocols
Preparation of MM 77 Dihydrochloride Injection Solution
This protocol describes the preparation of a stock solution and its subsequent dilution for

intraperitoneal injection. The final concentration of DMSO in the administered solution should

be kept to a minimum (ideally below 10%) to avoid vehicle-induced toxicity.

Materials:

MM 77 dihydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Stock Solution Preparation (e.g., 10 mg/mL):

Aseptically weigh the required amount of MM 77 dihydrochloride powder.
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In a sterile microcentrifuge tube, add the appropriate volume of DMSO to achieve a 10

mg/mL concentration. For example, to prepare 1 mL of a 10 mg/mL stock solution,

dissolve 10 mg of MM 77 dihydrochloride in 1 mL of DMSO.

Vortex the tube until the powder is completely dissolved. Gentle warming (37°C) and

sonication can be used to facilitate dissolution.[5]

Working Solution Preparation (e.g., 1 mg/mL):

To prepare a working solution for injection, dilute the stock solution with sterile saline or

PBS.

For example, to prepare 1 mL of a 1 mg/mL working solution with 10% DMSO, add 100 µL

of the 10 mg/mL stock solution to 900 µL of sterile saline.

Vortex the working solution thoroughly to ensure homogeneity.

Prepare fresh working solutions daily.

Intraperitoneal Injection Protocol for Mice
This protocol provides a general guideline for the intraperitoneal administration of MM 77
dihydrochloride to mice. All procedures should be performed in accordance with institutional

animal care and use committee (IACUC) guidelines.

Materials:

Prepared MM 77 dihydrochloride working solution

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)[6]

70% ethanol

Animal scale

Appropriate personal protective equipment (PPE)
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Procedure:

Animal Preparation:

Weigh the mouse to accurately determine the injection volume. The recommended

maximum injection volume for mice is typically less than 10 mL/kg.[6]

Properly restrain the mouse to ensure the safety of both the animal and the handler.[7]

Injection Site Identification:

Position the mouse in dorsal recumbency with its head tilted slightly downward.

The recommended injection site is the lower right quadrant of the abdomen to avoid

puncturing the cecum, which is typically located on the left side.[7][8]

Injection:

Disinfect the injection site with 70% ethanol.[8]

Insert the needle, with the bevel facing up, at a 30-45 degree angle into the peritoneal

cavity.[7][9]

Aspirate gently by pulling back the plunger to ensure the needle has not entered a blood

vessel or organ. If blood or any fluid is aspirated, withdraw the needle and reinject at a

different site with a new sterile needle and syringe.[6][8]

Slowly inject the calculated volume of the MM 77 dihydrochloride solution.

Withdraw the needle and return the mouse to its cage.

Post-Injection Monitoring:

Observe the animal for any adverse reactions, such as distress, bleeding at the injection

site, or signs of peritonitis.[6][9]

Safety and Toxicity
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Currently, there is no available data on the acute or chronic toxicity of MM 77 dihydrochloride.

[4] Therefore, it is imperative to conduct preliminary dose-response and toxicity studies to

determine the safe and effective dose range for your specific experimental model.

Visualizations

Experimental Workflow: Intraperitoneal Injection of MM 77 Dihydrochloride

Solution Preparation

Administration Post-Procedure

Weigh MM 77
dihydrochloride

Dissolve in DMSO
(Stock Solution)

Dilute with Saline
(Working Solution)

Calculate Injection
VolumeWeigh Mouse Restrain Mouse Disinfect Injection Site Perform IP Injection Monitor Animal for

Adverse Effects Record Observations

Click to download full resolution via product page

Caption: Workflow for MM 77 dihydrochloride preparation and IP injection.
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Simplified 5-HT1A Receptor Signaling Pathway
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Caption: MM 77 dihydrochloride blocks the 5-HT1A receptor signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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